Cas no 1805675-50-6 (Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1805675-50-6
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947252
• Update Time: 2025-06-07

Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)8-4-3-7(5-13)9(6-17)10(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： KDTJRNLCWVPSIZ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OCC)=C(C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate

Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805675-50-6): A Comprehensive Overview

Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805675-50-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties, derived from the combination of chloromethyl, cyano, and trifluoromethylthio functional groups, make it a versatile intermediate in synthetic chemistry.

The molecular structure of Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate consists of a benzoate backbone substituted with multiple functional groups. The presence of the chloromethyl group (–CH₂Cl) introduces reactivity that is highly valuable in cross-coupling reactions, while the cyano group (–CN) contributes to electron-withdrawing effects, influencing the compound's overall reactivity and electronic properties. The trifluoromethylthio group (–S(CF₃)) adds another layer of complexity, enhancing lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on the development of bioactive molecules with enhanced pharmacokinetic profiles. The multifaceted nature of Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate positions it as a key intermediate in synthesizing compounds that exhibit promising biological activities. Specifically, studies have highlighted its potential in the design of inhibitors targeting various disease pathways.

One notable area of research involves the application of Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The compound's ability to undergo selective modifications at multiple sites allows for the fine-tuning of its binding affinity to target kinases. Recent advancements in computational chemistry have enabled researchers to predict and optimize the structure-activity relationships (SARs) of such compounds, leading to more efficient drug discovery processes.

Another significant application lies in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel therapeutic strategies. The unique structural features of Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate make it a valuable scaffold for designing compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its efficacy against several Gram-positive and Gram-negative bacterial strains, suggesting its potential as a lead compound for new antibiotics.

The trifluoromethylthio group is particularly noteworthy for its ability to modulate drug properties such as bioavailability and metabolic stability. This functional group is frequently incorporated into drug molecules to enhance their pharmacokinetic profiles. In the case of Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate, this group contributes to increased lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, it can influence metabolic pathways by resisting degradation by certain enzymes, thereby extending the half-life of the drug.

Synthetic methodologies for preparing Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate have been extensively explored to optimize yield and purity. Traditional approaches often involve multi-step reactions starting from readily available benzoic acid derivatives. However, modern synthetic strategies have leveraged transition metal catalysis and flow chemistry to streamline these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl and trifluoromethylthio groups efficiently. These advances not only improve synthetic efficiency but also reduce waste generation, aligning with green chemistry principles.

The role of computational tools in analyzing and designing molecules like Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate cannot be overstated. Molecular modeling software allows researchers to predict binding affinities, optimize molecular structures, and simulate interactions with biological targets. These virtual experiments can significantly reduce the time and cost associated with experimental trials by identifying promising candidates early in the discovery process.

In conclusion, Ethyl 4-chloromethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805675-50-6) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, new methodologies and computational tools will further enhance our ability to harness this compound's potential for developing innovative therapeutic agents.